Cas no 2227760-97-4 ((3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid
• CAS No: 2227760-97-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5994241
• PubChem ID: 165740914
• Update Time: 2025-08-04

(3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid
• 2227760-97-4
• (3R)-3-hydroxy-3-[4-(propan-2-yloxy)phenyl]propanoic acid
• EN300-1998589

• Inchi： 1S/C12H16O4/c1-8(2)16-10-5-3-9(4-6-10)11(13)7-12(14)15/h3-6,8,11,13H,7H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： IDOMIQJSUHOPRC-LLVKDONJSA-N
• SMILES： O(C1C=CC(=CC=1)[C@@H](CC(=O)O)O)C(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid

Research Brief on (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid (CAS: 2227760-97-4): Recent Advances and Applications

The compound (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid (CAS: 2227760-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative is of particular interest due to its potential applications in drug development, especially as a building block for bioactive molecules. Recent studies have explored its synthesis, pharmacological properties, and utility in targeted therapies, making it a promising candidate for further investigation.

One of the key advancements in the study of this compound is its role as an intermediate in the synthesis of prostaglandin analogs. Researchers have demonstrated that the (3R)-configuration of the hydroxy group is critical for the biological activity of these analogs, which are being investigated for their anti-inflammatory and vasodilatory effects. The compound's unique structural features, including the propan-2-yloxy phenyl moiety, contribute to its stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In a recent study published in the Journal of Medicinal Chemistry, scientists reported a novel synthetic route for (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid, achieving high enantiomeric purity and yield. The study highlighted the compound's potential as a precursor for the development of small-molecule inhibitors targeting specific enzymes involved in metabolic disorders. Additionally, computational modeling studies have suggested that the compound's structural flexibility allows it to interact with multiple biological targets, further expanding its therapeutic potential.

Another area of research focuses on the compound's pharmacokinetic properties. Preclinical studies have shown that (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings support its potential as a lead compound for the development of new drugs targeting cardiovascular and metabolic diseases. Furthermore, its compatibility with various drug delivery systems, such as nanoparticles and liposomes, has been explored to enhance its therapeutic efficacy.

Despite these promising developments, challenges remain in optimizing the compound's synthetic scalability and ensuring its safety profile in clinical settings. Ongoing research aims to address these issues by refining synthetic methodologies and conducting comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, (3R)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid (CAS: 2227760-97-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural and pharmacological properties position it as a valuable tool for developing novel therapeutics. Future research will likely focus on expanding its applications, improving synthetic routes, and validating its efficacy in clinical trials.